Cas no 873856-44-1 (2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide)
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide
-
- Inchi: 1S/C20H15N3OS/c24-19(22-13-14-7-2-1-3-8-14)15-9-6-12-21-18(15)20-23-16-10-4-5-11-17(16)25-20/h1-12H,13H2,(H,22,24)
- InChI Key: QJGJNIBUNIGZIK-UHFFFAOYSA-N
- SMILES: C1(C2=NC3=CC=CC=C3S2)=NC=CC=C1C(NCC1=CC=CC=C1)=O
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3321-0021-2μmol |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-5μmol |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-1mg |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-2mg |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-3mg |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-4mg |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3321-0021-5mg |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide |
873856-44-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 |
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide
Introduction to 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide (CAS No. 873856-44-1)
2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 873856-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused benzothiazole and pyridine rings, which are well-documented for their diverse biological activities. The structural framework of this molecule not only contributes to its unique chemical properties but also opens up a myriad of possibilities for therapeutic applications.
The benzothiazole moiety, a key structural component of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide, is widely recognized for its role in various pharmacological activities. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridine ring further enhances the compound's potential by introducing additional binding pockets that can interact with biological targets. This dual functionality makes it an attractive scaffold for drug discovery and development.
In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that leverage the inherent properties of benzothiazole derivatives. The compound 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide represents a significant advancement in this domain. Its molecular design allows for selective interaction with specific biological pathways, making it a promising candidate for treating a variety of diseases.
One of the most compelling aspects of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that this compound can modulate the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. By inhibiting these enzymes, the compound exerts its antitumor effects, making it a valuable addition to the arsenal of anticancer agents.
Furthermore, the benzyl group attached to the pyridine ring in 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide plays a critical role in enhancing the molecule's solubility and bioavailability. This modification not only improves pharmacokinetic profiles but also increases the compound's ability to cross biological membranes, thereby facilitating its entry into target cells. These properties are essential for ensuring effective drug delivery and therapeutic outcomes.
The synthesis of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of 1,3-benzothiazole with appropriate pyridine derivatives under controlled conditions. Subsequent functionalization steps introduce the benzyl group at the N-position, resulting in the final product. The synthesis route is optimized to ensure high yield and purity, which are critical for pharmaceutical applications.
Recent advancements in computational chemistry have further enhanced our understanding of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in inflammation and pain signaling pathways. These findings provide valuable insights into its potential therapeutic applications and help guide future drug design efforts.
The pharmacological profile of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide has been evaluated through both in vitro and in vivo experiments. In cell-based assays, the compound has shown remarkable efficacy in inhibiting the growth of various cancer cell lines without significant toxicity to healthy cells. Animal models have corroborated these findings by demonstrating tumor regression and improved survival rates in treated subjects.
One particularly intriguing aspect of 2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide is its ability to modulate immune responses. Research indicates that this compound can enhance the activity of immune cells such as T lymphocytes and natural killer (NK) cells, which are essential for combating infections and cancerous growths. This immunomodulatory effect could make it a versatile therapeutic agent capable of addressing multiple health challenges simultaneously.
The future development of 2-(1,3-benzo-thiazol - 2 - yl ) - N - benz yl p y rid ine - 3 - car box am ide holds immense promise as researchers continue to explore its full potential. Ongoing clinical trials aim to validate its efficacy and safety in human patients suffering from various diseases. As our understanding of biological pathways grows more sophisticated, compounds like this one will play an increasingly important role in personalized medicine approaches.
In conclusion, 2 - ( 1 , 3 - b enz o thia z ol - 2 - yl ) - N - b enz yl p y rid ine - 3 - car box am ide (CAS No . 873856 - 44 - 1) is a remarkable example of how structural innovation can lead to novel therapeutic agents . Its unique combination of biological activities makes it a compelling candidate for treating cancer , inflammation , and other debilitating diseases . As research progresses , we can expect this compound to emerge as a cornerstone in modern medicine , offering hope to patients worldwide .
873856-44-1 (2-(1,3-benzothiazol-2-yl)-N-benzylpyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)